Ethyl 3-bromo-5-cyano-2-nitrophenylacetate

• IUPAC Name: ethyl 2-(3-bromo-5-cyano-2-nitrophenyl)acetate
• InChI: InChI=1S/C11H9BrN2O4/c1-2-18-10(15)5-8-3-7(6-13)4-9(12)11(8)14(16)17/h3-4H,2,5H2,1H3
• InChI Key: FEHWCNAGMOLLQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C(=CC(=C1)C#N)Br)[N+](=O)[O-]
• Molecular Formula: C11H9BrN2O4
• Molecular Weight: 313.10 g/mol

Description

Ethyl 3-bromo-5-cyano-2-nitrophenylacetate, also known as EBCNPA, is an organic compound with a variety of applications in scientific research. It is a colorless crystalline solid that is synthesized from a combination of bromine, cyanide, and nitrobenzene. This compound has a wide range of applications, including the synthesis of pharmaceuticals, the production of dyes, and the development of new materials.

Scientific Research Applications

Ethyl 3-bromo-5-cyano-2-nitrophenylacetate has a variety of applications in scientific research. It has been used in the synthesis of pharmaceuticals, the production of dyes, and the development of new materials. It has also been used as a catalyst in organic synthesis, as a reagent for the synthesis of organometallic compounds, and as a reagent for the preparation of nitro compounds. Additionally, Ethyl 3-bromo-5-cyano-2-nitrophenylacetate has been used as a reagent for the synthesis of nitroaromatic compounds, and as a reagent for the preparation of heterocyclic compounds.

Mechanism of Action

The mechanism of action of Ethyl 3-bromo-5-cyano-2-nitrophenylacetate is not fully understood. However, it is believed to involve the formation of a complex between the bromine, cyanide, and nitrobenzene molecules. This complex is then broken down into its components, which are then able to react with other molecules. This process is known as a Grignard reaction, and it is responsible for the formation of the Ethyl 3-bromo-5-cyano-2-nitrophenylacetate molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 3-bromo-5-cyano-2-nitrophenylacetate are not fully understood. However, it has been shown to have some effect on the activity of enzymes in the body, as well as on the metabolism of lipids. Additionally, Ethyl 3-bromo-5-cyano-2-nitrophenylacetate has been shown to have some effect on the activity of certain hormones, such as cortisol.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 3-bromo-5-cyano-2-nitrophenylacetate in laboratory experiments include its low cost and easy availability. Additionally, it is relatively easy to synthesize and can be used to synthesize a variety of compounds. The main limitation of using Ethyl 3-bromo-5-cyano-2-nitrophenylacetate in laboratory experiments is the lack of understanding of its mechanism of action. Additionally, it is important to note that Ethyl 3-bromo-5-cyano-2-nitrophenylacetate is toxic and should be handled with caution.

Future Directions

The potential future directions for Ethyl 3-bromo-5-cyano-2-nitrophenylacetate include further research into its mechanism of action, as well as its effects on biochemical and physiological processes. Additionally, it may be possible to use Ethyl 3-bromo-5-cyano-2-nitrophenylacetate as a reagent in the synthesis of new pharmaceuticals, dyes, and materials. Additionally, further research into the use of Ethyl 3-bromo-5-cyano-2-nitrophenylacetate as a catalyst in organic synthesis may be beneficial. Finally, further research into the use of Ethyl 3-bromo-5-cyano-2-nitrophenylacetate as a reagent for the synthesis of nitroaromatic compounds and heterocyclic compounds may be beneficial.